(6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
(6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid is the 2-(triazolylthio)methyl analogue of 7-Aminocephalosporanic Acid (A603415). 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid is used in the preparation of triazole-based semi-synthetic cephalosporins.
Brand Name:
Vulcanchem
CAS No.:
37539-03-0
VCID:
VC0193827
InChI:
InChI=1S/C10H11N5O3S2/c11-6-8(16)15-7(10(17)18)4(3-20-9(6)15)2-19-5-1-12-14-13-5/h1,6,9H,2-3,11H2,(H,17,18)(H,12,13,14)/t6?,9-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CSC3=NNN=C3
Molecular Formula:
C10H11N5O3S2
Molecular Weight:
313.4 g/mol
(6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS No.: 37539-03-0
Impurities
VCID: VC0193827
Molecular Formula: C10H11N5O3S2
Molecular Weight: 313.4 g/mol
Purity: > 95%
![(6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid - 37539-03-0](/images/no_structure.jpg)
| CAS No. | 37539-03-0 |
|---|---|
| Product Name | (6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Molecular Formula | C10H11N5O3S2 |
| Molecular Weight | 313.4 g/mol |
| IUPAC Name | (6R)-7-amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H11N5O3S2/c11-6-8(16)15-7(10(17)18)4(3-20-9(6)15)2-19-5-1-12-14-13-5/h1,6,9H,2-3,11H2,(H,17,18)(H,12,13,14)/t6?,9-/m1/s1 |
| Standard InChIKey | MLOZJRLUNNFSGD-IOJJLOCKSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)N)C(=O)O)CSC3=NNN=C3 |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CSC3=NNN=C3 |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CSC3=NNN=C3 |
| Description | 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid is the 2-(triazolylthio)methyl analogue of 7-Aminocephalosporanic Acid (A603415). 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid is used in the preparation of triazole-based semi-synthetic cephalosporins. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (6R,7R)-7-Amino-8-oxo-3-[(1H-1,2,3-triazol-4-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; (6R-trans)-7-Amino-8-oxo-3-[(1H-1,2,3-triazol-4-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; |
| PubChem Compound | 13050420 |
| Last Modified | Nov 11 2021 |
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